Cas no 2580216-69-7 (tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride
• CAS No: 2580216-69-7
• MF: C₁₄H₂₇ClN₂O₂
• MW: 290.83
• MDL: MFCD33020860
• CID: 5096327
• PubChem ID: 163297232
• Update Time: 2026-03-02

tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(azetidin-3-ylmethyl)piperidine-1-carboxylate;hydrochloride
• tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride
• TERT-BUTYL 4-(AZETIDIN-3-YLMETHYL)PIPERIDINE-1-CARBOXYLATE HYDROCHLORIDE
• 1-Boc-4-(azetidin-3-ylmethyl)piperidine HCl
• 2580216-69-7
• SY323349
• tert-butyl 4-[(azetidin-3-yl)methyl]piperidine-1-carboxylate hydrochloride
• SCHEMBL26925206
• PS-18909
• 1-Boc-4-(azetidin-3-ylmethyl)piperidine Hydrochloride
• EN300-27716621
• F89437
• MFCD33020860

• MDL： MFCD33020860
• Inchi： 1S/C14H26N2O2.ClH/c1-14(2,3)18-13(17)16-6-4-11(5-7-16)8-12-9-15-10-12;/h11-12,15H,4-10H2,1-3H3;1H
• InChI Key： PWUGKFZGYXUMOD-UHFFFAOYSA-N
• SMILES： C1(CCN(C(=O)OC(C)(C)C)CC1)CC1CNC1.Cl

Computed Properties

• Exact Mass: 290.1761058g/mol
• Monoisotopic Mass: 290.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride

tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride: A Comprehensive Overview

The compound tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride (CAS No. 2580216-69-7) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of tertiary butyl esters and contains a piperidine ring, which is a six-membered saturated ring with one nitrogen atom. The presence of the azetidin-3-yl group further adds complexity to its structure, making it a unique molecule with diverse applications.

Recent studies have highlighted the importance of tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride in drug discovery and development. Its structure allows for various functional groups to be introduced, enabling it to act as a versatile scaffold for designing bioactive molecules. The hydrochloride salt form of this compound is particularly valuable due to its enhanced solubility and stability, which are critical factors in pharmaceutical applications.

The synthesis of tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, ring-closing metathesis, and acid-base neutralization to achieve the desired product. These methods not only ensure high purity but also allow for the scalability of the synthesis process, making it suitable for both laboratory and industrial settings.

One of the most promising aspects of this compound is its potential as a lead molecule in the development of novel therapeutics. Preclinical studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors involved in various disease pathways. For instance, tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride has shown activity against kinases and G-protein coupled receptors (GPCRs), which are implicated in conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its therapeutic potential, tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride has also been explored for its role in chemical biology. Its structure provides an excellent platform for studying molecular interactions and designing probes for imaging and diagnostics. By leveraging advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists have gained deeper insights into its conformational flexibility and binding affinities.

The pharmacokinetic properties of tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a drug candidate. Furthermore, its metabolic stability has been optimized through structural modifications, reducing the likelihood of unwanted side effects and enhancing its therapeutic index.

Looking ahead, the development of tert-butyl 4-(azetidin-3-yl)methylpiperidine-1-carboxylate hydrochloride into a clinically relevant drug will depend on several factors, including its safety profile and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline. The integration of artificial intelligence (AI) tools for predictive modeling and high-throughput screening may further enhance its potential as a lead compound.

In conclusion, tert-butyl 4-(azetidin-3-yllmethylpipenidine-l-carboxyiate hydrochloride (CAS No. 2580216697) represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing innovative therapies across various therapeutic areas. As ongoing studies continue to unravel its full potential, this compound is poised to make a substantial impact on the field of drug discovery.